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Compound of Interest

Compound Name: Cycloheptyl 3-oxobutanoate

Cat. No.: B15160345 Get Quote

Absence of a unique Chemical Abstracts Service (CAS) number for Cycloheptyl 3-
oxobutanoate suggests a potential lack of extensive characterization and documentation in

publicly accessible chemical databases. This guide provides a comprehensive overview based

on the known properties and reactions of analogous 3-oxobutanoate esters, offering a

predictive framework for researchers and drug development professionals.

This technical document synthesizes available information on closely related and well-

documented 3-oxobutanoate esters to extrapolate the expected chemical behavior, synthetic

routes, and potential biological significance of Cycloheptyl 3-oxobutanoate. The content is

structured to provide actionable insights for laboratory investigation.

Chemical Identity and Properties
While a specific CAS number for Cycloheptyl 3-oxobutanoate is not readily available, its

identity can be inferred from its constituent parts: a cycloheptyl ester of 3-oxobutanoic acid.

Based on analogous compounds such as cyclohexyl 3-oxobutanoate (CAS No. 6947-02-0), a

summary of predicted and known properties of similar esters is presented in Table 1.
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Property
Cyclohexyl 3-
oxobutanoate

Ethyl 3-
oxobutanoate

Propyl 3-
oxobutanoate

Benzyl 3-
oxobutanoate

CAS Number 6947-02-0[1] 141-97-9[2] 1779-60-8 5396-89-4[3]

Molecular

Formula
C10H16O3 C6H10O3 C7H12O3 C11H12O3[3]

Molecular Weight 184.23 g/mol 130.14 g/mol 144.17 g/mol 192.21 g/mol [3]

Physical Form Not specified Liquid Solid Not specified

Primary Use
Chemical

Intermediate[2]

Chemical

Intermediate[2]

Research

Chemical

Chemical

Intermediate[3]

Table 1: Comparative Properties of 3-Oxobutanoate Esters

Experimental Protocols: Synthesis of 3-
Oxobutanoate Esters
The synthesis of Cycloheptyl 3-oxobutanoate can be approached through several

established methods for esterification. A common and effective method is the Fischer-Speier

esterification of 3-oxobutanoic acid with cycloheptanol. Alternatively, transesterification of a

more common ester, such as ethyl 3-oxobutanoate, with cycloheptanol in the presence of an

acid or base catalyst can be employed.

Protocol: Fischer-Speier Esterification

Reactants: Equimolar amounts of 3-oxobutanoic acid and cycloheptanol are dissolved in a

suitable solvent (e.g., toluene).

Catalyst: A catalytic amount of a strong acid (e.g., sulfuric acid, p-toluenesulfonic acid) is

added to the reaction mixture.

Reaction Conditions: The mixture is heated under reflux with a Dean-Stark apparatus to

remove the water formed during the reaction, driving the equilibrium towards the product.
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Work-up: Upon completion, the reaction mixture is cooled, washed with a sodium

bicarbonate solution to neutralize the acid catalyst, and then with brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure. The crude product is then purified by vacuum distillation

or column chromatography.

Logical Workflow for Synthesis
The following diagram illustrates the general workflow for the synthesis and purification of a 3-

oxobutanoate ester.
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General Synthesis Workflow for 3-Oxobutanoate Esters
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Caption: A generalized workflow for the synthesis of 3-oxobutanoate esters.

Potential Signaling Pathways and Biological Activity
While no specific biological activity or signaling pathway has been documented for

Cycloheptyl 3-oxobutanoate, related compounds containing cyclohexyl moieties have been
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investigated for their biological effects. For instance, certain 3-[3-

(phenalkylamino)cyclohexyl]phenol derivatives have been synthesized and evaluated for their

antagonist activity at the μ-opioid receptor (MOR)[4]. This suggests that the cycloheptyl group,

as a bulky lipophilic moiety, could potentially influence the interaction of the parent molecule

with biological targets.

The 3-oxobutanoate structure itself is a key intermediate in various metabolic pathways and a

versatile precursor in the synthesis of a wide range of biologically active compounds, including

amino acids, analgesics, and antibiotics.[2]

The following diagram illustrates a hypothetical interaction of a bioactive molecule containing a

cycloheptyl group with a receptor, a concept that could be explored for Cycloheptyl 3-
oxobutanoate derivatives.
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Caption: A conceptual diagram of a ligand-receptor interaction leading to a cellular response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cyclohexyl 3-oxobutanoate|6947-02-0 - MOLBASE Encyclopedia [m.molbase.com]

2. Showing Compound Ethyl 3-oxobutanoate (FDB003241) - FooDB [foodb.ca]

3. BENZYL 3-OXOBUTANOATE | CAS 5396-89-4 [matrix-fine-chemicals.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Unraveling Cycloheptyl 3-oxobutanoate: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15160345#cycloheptyl-3-oxobutanoate-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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